Cas no 1545251-85-1 (4(3H)-Pyrimidinone, 2-(1-methylethyl)-6-(2-pyrrolidinyl)-)

• Product Name: 4(3H)-Pyrimidinone, 2-(1-methylethyl)-6-(2-pyrrolidinyl)-
• CAS No: 1545251-85-1
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5275455
• Update Time: 2025-10-30

4(3H)-Pyrimidinone, 2-(1-methylethyl)-6-(2-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-(1-methylethyl)-6-(2-pyrrolidinyl)-

• Inchi： 1S/C11H17N3O/c1-7(2)11-13-9(6-10(15)14-11)8-4-3-5-12-8/h6-8,12H,3-5H2,1-2H3,(H,13,14,15)
• InChI Key： YMJLDIVXVRQTCG-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=NC(C2CCCN2)=CC(=O)N1

Additional information on 4(3H)-Pyrimidinone, 2-(1-methylethyl)-6-(2-pyrrolidinyl)-

4(3H)-Pyrimidinone, 2-(1-methylethyl)-6-(2-pyrrolidinyl): A Comprehensive Overview

The compound 4(3H)-Pyrimidinone, 2-(1-methylethyl)-6-(2-pyrrolidinyl), identified by the CAS Registry Number 1545251-85-1, is a notable heterocyclic compound with significant applications in various fields of organic chemistry and pharmacology. This compound belongs to the pyrimidinone family, which has been extensively studied due to its unique chemical properties and potential biological activities. The structure of this compound is characterized by a pyrimidinone ring system with two substituents: a 1-methylethyl group at position 2 and a pyrrolidinyl group at position 6. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4(3H)-Pyrimidinone, 2-(1-methylethyl)-6-(2-pyrrolidinyl). Researchers have explored various methodologies to construct the pyrimidinone framework, including condensation reactions, cyclization processes, and transition-metal-catalyzed coupling reactions. One of the most promising approaches involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This method has been particularly effective in constructing the pyrrolidine ring and attaching it to the pyrimidinone core.

The biological activity of 4(3H)-Pyrimidinone, 2-(1-methylethyl)-6-(2-pyrrolidinyl) has been a focal point of recent studies. Experimental data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for drug development in the treatment of chronic inflammatory diseases. Additionally, preliminary in vitro studies indicate that this compound may inhibit certain enzymes associated with neurodegenerative disorders, such as Alzheimer's disease. These findings underscore the importance of further research to elucidate the molecular mechanisms underlying its biological effects.

In terms of applications, 4(3H)-Pyrimidinone, 2-(1-methylethyl)-6-(2-pyrrolidinyl) has shown promise in materials science as well. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor technology. Recent studies have demonstrated that this compound can act as a selective sensor for heavy metal ions in aqueous solutions, offering a novel approach for environmental monitoring.

The synthesis and characterization of 4(3H)-Pyrimidinone, 2-(1-methylethyl)-6-(2-pyrrolidinyl) have been optimized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These techniques provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards for both research and industrial applications.

In conclusion, 4(3H)-Pyrimidinone, 2-(1-methylethyl)-6-(2-pyrrolidinyl) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological properties make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.